N-(3-(methylthio)phenyl)-2-(2-(phenylamino)thiazol-4-yl)acetamide

• IUPAC Name: 2-(2-anilino-1,3-thiazol-4-yl)-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C18H17N3OS2/c1-23-16-9-5-8-14(10-16)19-17(22)11-15-12-24-18(21-15)20-13-6-3-2-4-7-13/h2-10,12H,11H2,1H3,(H,19,22)(H,20,21)
• InChI Key: KAAGLHUSIZQVPA-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CC2=CSC(=N2)NC3=CC=CC=C3
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

N-(3-(methylthio)phenyl)-2-(2-(phenylamino)thiazol-4-yl)acetamide, also known as MPTA, is a synthetic compound that has been studied for its potential applications in scientific research. MPTA is a thiazole derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Synthesis and Biological Evaluation

• Anticancer Activity : Thiazole derivatives, including those structurally similar to the compound , have been synthesized and evaluated for their anticancer activities. A study reported the synthesis of thiazole acetamides and their investigation against human lung adenocarcinoma cells, showing selective cytotoxicity and apoptosis induction in cancer cells compared to a healthy cell line (Evren et al., 2019).

• Antimicrobial Activity : Another aspect of research has focused on the antimicrobial potential of thiazole derivatives. Compounds synthesized showed in vitro antibacterial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli, as well as antifungal activity against Candida albicans (Baviskar et al., 2013).

• Antibacterial and Nematicidal Activities : The introduction of the thiazole moiety into phenylacetamide derivatives has yielded compounds with promising antibacterial activities against various pathogens and significant nematicidal activity, demonstrating the potential of these compounds as leads in designing new antibacterial agents (Lu et al., 2020).

Optoelectronic and Material Science Applications

• Optoelectronic Properties : The synthesis and characterization of thiazole-containing polymers for optoelectronic applications have been explored, with the polymers exhibiting suitable optical band gaps and switching times, indicating their potential in electronic and photonic devices (Camurlu & Guven, 2015).

Antioxidant and Anti-inflammatory Activities

• Antioxidant Activity : Compounds with the thiazole motif have been evaluated for their antioxidant properties, showing promising results in in vitro assays and molecular docking studies, suggesting their use as antioxidant agents (Hossan, 2020).

• Anti-inflammatory Activity : The anti-inflammatory potential of thiazole derivatives has been reported, with synthesized compounds demonstrating significant activity in animal models and potential for development as anti-inflammatory drugs (Nargund et al., 1994).